![molecular formula C15H24N2O16P2 B1249318 uridine 5'-[3-(L-rhamnopyranosyl) dihydrogen diphosphate]](/img/structure/B1249318.png)
uridine 5'-[3-(L-rhamnopyranosyl) dihydrogen diphosphate]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
UDP-L-rhamnose is a UDP-rhamnose in which the rhamnose component has L-configuration. It is a conjugate acid of an UDP-L-rhamnose(2-).
Scientific Research Applications
Enzymatic Synthesis and Biological Roles
- Uridine 5'-(beta-L-rhamnopyranosyl diphosphate) plays a role in the enzymatic synthesis of rutin, a process demonstrated in mung bean leaves (Barber & Behrman, 1991).
- It has been isolated from Salmonella typhimurium, indicating its presence in bacterial systems, where it's involved in various biochemical pathways (Ginsburg, 1966).
Antiviral Activities
- Analogs of uridine 5'-diphosphate glucose, which structurally relate to uridine 5'-[3-(L-rhamnopyranosyl) dihydrogen diphosphate], have shown antiviral activity against herpes simplex virus and other viruses (Camarasa et al., 1985); (Gil-Fernández et al., 1987).
Biochemical and Metabolic Functions
- Uridine, which is a component of uridine 5'-diphosphate derivatives, plays a crucial role in RNA synthesis, glycogen production, and biomembrane formation, with significant concentrations found in human plasma (Yamamoto et al., 2011).
Applications in Glycosylation and Sugar Synthesis
- Uridine diphosphate analogs, including those similar to uridine 5'-[3-(L-rhamnopyranosyl) dihydrogen diphosphate], are used in the enzymatic glycosylation of compounds such as quercetin, contributing to the formation of various glycosides (Barber & Chang, 1968).
Role in Plant Biochemistry
- The compound plays a role in the formation of UDP-L-rhamnose, a sugar nucleotide, in plants, which is essential for the biosynthesis of cell wall polysaccharides and glycoproteins (Barber, 1963).
Other Notable Research Findings
- Uridine 5'-diphosphate derivatives have been studied for their potential in modulating intraocular pressure, suggesting therapeutic applications in conditions like glaucoma (Markovskaya et al., 2008).
- Research on nucleotide sugars, including uridine 5'-diphosphate derivatives, contributes to understanding complex biochemical pathways and potential therapeutic targets (Pabst et al., 2010).
Properties
Molecular Formula |
C15H24N2O16P2 |
---|---|
Molecular Weight |
550.3 g/mol |
IUPAC Name |
[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl] hydrogen phosphate |
InChI |
InChI=1S/C15H24N2O16P2/c1-5-8(19)10(21)12(23)14(30-5)32-35(27,28)33-34(25,26)29-4-6-9(20)11(22)13(31-6)17-3-2-7(18)16-15(17)24/h2-3,5-6,8-14,19-23H,4H2,1H3,(H,25,26)(H,27,28)(H,16,18,24)/t5-,6+,8-,9+,10+,11+,12+,13+,14?/m0/s1 |
InChI Key |
DRDCJEIZVLVWNC-BHELSUTKSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H](C(O1)OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=CC(=O)NC3=O)O)O)O)O)O |
SMILES |
CC1C(C(C(C(O1)OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.